Cas no 1185313-93-2 (3-chloro-6-(piperidin-3-yloxy)pyridazine hydrochloride)

• Product Name: 3-chloro-6-(piperidin-3-yloxy)pyridazine hydrochloride
• CAS No: 1185313-93-2
• MF: C₉H₁₃Cl₂N₃O
• MW: 250.125019788742
• MDL: MFCD09607614
• CID: 1003714
• PubChem ID: 45787267
• Update Time: 2025-10-29

3-chloro-6-(piperidin-3-yloxy)pyridazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(3-piperidinyloxy)pyridazine hydrochloride
• 3-chloro-6-piperidin-3-yloxypyridazine,hydrochloride
• 3-chloro-6-(piperidin-3-yloxy)pyridazine hydrochloride
• 3-Chloro-6-(piperidin-3-yloxy)-pyridazine hydrochloride
• CS-0271356
• 3-chloro-6-(piperidin-3-yloxy)pyridazinehydrochloride
• 3-chloro-6-piperidin-3-yloxypyridazine;hydrochloride
• DB-304585
• EN300-238362
• F2145-0131
• 1185313-93-2
• AKOS015941181

• MDL： MFCD09607614
• Inchi： 1S/C9H12ClN3O.ClH/c10-8-3-4-9(13-12-8)14-7-2-1-5-11-6-7;/h3-4,7,11H,1-2,5-6H2;1H
• InChI Key： CTQVKSVNAAEZDH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)OC1CNCCC1.Cl

Computed Properties

• Exact Mass: 249.0435674g/mol
• Monoisotopic Mass: 249.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-chloro-6-(piperidin-3-yloxy)pyridazine hydrochloride

Comprehensive Guide to 3-chloro-6-(piperidin-3-yloxy)pyridazine hydrochloride (CAS No. 1185313-93-2): Properties, Applications, and Market Insights

3-chloro-6-(piperidin-3-yloxy)pyridazine hydrochloride (CAS No. 1185313-93-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyridazine core substituted with a chloro group and a piperidin-3-yloxy moiety, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes make it valuable for developing kinase inhibitors, CNS-targeting drugs, and crop protection agents.

The growing demand for 3-chloro-6-(piperidin-3-yloxy)pyridazine hydrochloride is driven by its versatility in medicinal chemistry. Researchers frequently explore its potential in designing selective enzyme modulators, particularly for neurological disorders and oncology applications. Recent studies highlight its role in optimizing drug bioavailability and blood-brain barrier penetration—critical factors in modern drug discovery. The hydrochloride salt form enhances solubility, making it preferable for formulation development.

From a synthetic chemistry perspective, CAS 1185313-93-2 demonstrates remarkable reactivity in nucleophilic aromatic substitution and cross-coupling reactions. Its chloropyridazine moiety acts as an excellent leaving group, enabling efficient derivatization. The piperidine oxygen linker provides spatial flexibility for structure-activity relationship (SAR) studies, a feature highly valued in fragment-based drug design. These properties align with current industry trends favoring scaffold-hopping strategies and privileged structure utilization.

Market analysis indicates rising procurement of 3-chloro-6-(piperidin-3-yloxy)pyridazine HCl by contract research organizations and academic laboratories. The compound's application spectrum extends to proteomics research and high-throughput screening platforms. With increasing interest in personalized medicine and targeted therapies, this intermediate supports the development of next-generation small molecule drugs. Suppliers report growing inquiries about custom synthesis and GMP-grade batches, reflecting its transition from research-scale to preclinical development.

Quality control protocols for 1185313-93-2 emphasize rigorous HPLC purity analysis and residual solvent monitoring. Advanced characterization techniques like LC-MS and NMR spectroscopy ensure batch-to-batch consistency—a critical requirement for lead optimization studies. The compound's stability profile under various pH conditions and storage temperatures makes it suitable for global distribution networks serving the life sciences sector.

Environmental and regulatory aspects of 3-chloro-6-(piperidin-3-yloxy)pyridazine hydrochloride production adhere to green chemistry principles. Manufacturers implement atom-efficient synthetic routes and catalytic processes to minimize waste generation. This aligns with the pharmaceutical industry's shift toward sustainable API manufacturing, addressing concerns about process mass intensity and carbon footprint reduction—topics frequently searched by sustainability-focused researchers.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs) and molecular glues, two revolutionary approaches in targeted protein degradation. The compound's bifunctional character enables conjugation with E3 ligase binders, creating opportunities in undruggable target space exploration. Such cutting-edge applications have spurred patent filings and publications referencing CAS 1185313-93-2, particularly in oncological and neurodegenerative disease research areas.

For researchers seeking 3-chloro-6-(piperidin-3-yloxy)pyridazine hydrochloride suppliers, critical considerations include technical datasheet completeness, regulatory documentation, and scalability assurances. The compound's pricing reflects its multistep synthesis complexity and pharmaceutical-grade purity requirements. Current market dynamics show increased competition among fine chemical producers to offer this intermediate with customizable packaging and just-in-time delivery options.